Cas no 298699-45-3 (4H-Pyrrolo[2,3-d]thiazole)

• Product Name: 4H-Pyrrolo[2,3-d]thiazole
• CAS No: 298699-45-3
• MF: C₅H₄N₂S
• MW: 124.163659095764
• CID: 249303
• PubChem ID: 18442761
• Update Time: 2025-05-20

4H-Pyrrolo[2,3-d]thiazole Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrrolo[2,3-d]thiazole
• 4H-pyrrolo[2,3-d][1,3]thiazole
• AG-E-97529
• AK110089
• CTK1A0732
• KB-192419
• SureCN208422
• AKOS006380846
• 4H-pyrrolo[2, 3-d][1, 3]thiazole
• FT-0732266
• SCHEMBL208422
• 298699-45-3
• pyrrolo[2,3-d]thiazole
• DTXSID10593812
• AT19939
• DA-07224

• Inchi： 1S/C5H4N2S/c1-2-6-5-4(1)8-3-7-5/h1-3,6H
• InChI Key： KFKYBWHCKOWCIS-UHFFFAOYSA-N
• SMILES： S1C=NC2=C1C=CN2

Computed Properties

• Exact Mass: 124.00962
• Monoisotopic Mass: 124.00951931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 96.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 56.9Ų

Experimental Properties

• PSA: 28.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolothiazoles

Additional information on 4H-Pyrrolo[2,3-d]thiazole

Introduction to 4H-Pyrrolo[2,3-d]thiazole (CAS No. 298699-45-3) and Its Emerging Applications in Chemical Biology

4H-Pyrrolo[2,3-d]thiazole, identified by the chemical compound identifier CAS No. 298699-45-3, represents a structurally intriguing heterocyclic scaffold that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This bicyclic compound combines a pyrrole ring with a thiazole moiety, creating a versatile platform for the development of novel bioactive molecules. The unique electronic and steric properties of this scaffold make it particularly attractive for designing compounds with potential therapeutic applications.

The significance of 4H-Pyrrolo[2,3-d]thiazole lies in its ability to serve as a key structural motif in drug discovery efforts. The presence of both nitrogen and sulfur atoms in its core structure allows for diverse interactions with biological targets, including enzymes and receptors. This characteristic has positioned 4H-Pyrrolo[2,3-d]thiazole as a privileged scaffold in medicinal chemistry, enabling the synthesis of molecules with enhanced binding affinity and selectivity.

Recent advancements in the field have highlighted the role of 4H-Pyrrolo[2,3-d]thiazole derivatives in addressing various biological challenges. For instance, studies have demonstrated the potential of these compounds in modulating inflammatory pathways, making them promising candidates for the development of anti-inflammatory agents. The scaffold's ability to engage with multiple biological targets has also sparked interest in its utility for creating multitarget-directed ligands (MTDLs), which are designed to simultaneously interact with several key proteins involved in a particular disease pathway.

One of the most compelling aspects of 4H-Pyrrolo[2,3-d]thiazole is its adaptability in structural modifications. Researchers have leveraged this flexibility to generate libraries of derivatives with tailored properties. For example, functionalization at the 2- and 5-positions of the thiazole ring has been explored to enhance metabolic stability and improve pharmacokinetic profiles. These modifications are crucial for translating promising leads into viable drug candidates that can progress through clinical trials.

The incorporation of 4H-Pyrrolo[2,3-d]thiazole into drug-like molecules has also been facilitated by advances in synthetic methodologies. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of complex derivatives, reducing synthetic hurdles and accelerating the discovery process. Additionally, computational modeling and virtual screening have been employed to predict the binding modes of 4H-Pyrrolo[2,3-d]thiazole analogs with biological targets, further streamlining the optimization process.

In the context of oncology research, 4H-Pyrrolo[2,3-d]thiazole derivatives have shown promise as inhibitors of kinases and other enzymes implicated in cancer progression. Several preclinical studies have highlighted their ability to disrupt signaling pathways that drive tumor growth and metastasis. These findings underscore the therapeutic potential of this scaffold and justify further investigation into its role in cancer treatment strategies.

The exploration of 4H-Pyrrolo[2,3-d]thiazole derivatives extends beyond oncology into other therapeutic areas. For example, compounds based on this scaffold have been investigated for their antimicrobial properties, addressing the growing challenge of antibiotic resistance. By targeting unique bacterial enzymes or metabolic pathways, these derivatives offer a promising alternative to conventional antibiotics.

Another emerging area involves the use of 4H-Pyrrolo[2,3-d]thiazole-based molecules as tools for probing biological mechanisms. Researchers have employed these compounds to dissect complex signaling networks by selectively modulating specific targets. This approach has provided valuable insights into disease pathogenesis and has paved the way for more rational drug design.

The synthesis and characterization of novel 4H-Pyrrolo[2,3-d]thiazole derivatives continue to be an active area of research. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory discoveries into clinical applications. By combining expertise in organic synthesis with knowledge of biological systems, researchers aim to develop next-generation therapeutics that leverage the unique properties of this scaffold.

In conclusion,4H-Pyrrolo[2,3-d]thiazole (CAS No. 298699-45-3) stands out as a structurally versatile and biologically relevant scaffold with significant potential in pharmaceutical development. Its adaptability for structural modifications and its demonstrated ability to interact with diverse biological targets make it a cornerstone in modern drug discovery efforts. As research progresses，the therapeutic applications derived from this scaffold are expected to expand，offering new hope for addressing some of medicine's most pressing challenges.